Cas no 21211-09-6 (3-Chlorobenzo[b]thiophene-2-carboxamide)

3-Chlorobenzo[b]thiophene-2-carboxamide is a heterocyclic compound featuring a benzo[b]thiophene core substituted with a chloro group at the 3-position and a carboxamide functional group at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a building block for the synthesis of biologically active molecules. The chloro substituent enhances electrophilic reactivity, facilitating further derivatization, while the carboxamide group offers hydrogen-bonding capabilities, improving solubility and interaction with biological targets. Its well-defined chemical properties make it a valuable intermediate in medicinal chemistry for the development of novel therapeutics or functional materials.
3-Chlorobenzo[b]thiophene-2-carboxamide structure
21211-09-6 structure
Product Name:3-Chlorobenzo[b]thiophene-2-carboxamide
CAS No:21211-09-6
MF:C9H6ClNOS
MW:211.668039798737
MDL:MFCD00067793
CID:88250
PubChem ID:607052
Update Time:2025-05-27

3-Chlorobenzo[b]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorobenzo[b]thiophene-2-carboxamide
    • 3-Chloro-1-benzothiophene-2-carboxamide
    • 3-Chlorbenzo<b>thiophen-2-carbonsaeureamid
    • 3-chloro[1]benzothiophene-2-carboxamide
    • 3-chloro-benzo[b]thiophene-2-carboxylic acid amide
    • HMS546A10
    • 21211-09-6
    • 3-Chloro-1-benzothiophene-2-carboxamide #
    • SCHEMBL7675240
    • FT-0615464
    • 3-chlorobenzothiophene-2-carboxamide
    • A815202
    • W-206607
    • chlorobenzo[b]thiophene-2-carboxamide
    • BB 0244002
    • DTXSID20345788
    • 3-Chloro-2-thianaphthenecarboxamide
    • 3-chlorobenzo-[b]thiophene-2-carboxamide
    • AKOS000299265
    • 3-Chloro-benzo[b]thiophene-2-carboxylic acid amide
    • Benzo[b]thiophene-2-carboxamide,3-chloro-
    • MFCD00067793
    • AA-516/31407040
    • AS-9209
    • Benzo[b]thiophene-2-carboxamide, 3-chloro-
    • Maybridge1_001594
    • SDCCGMLS-0065864.P001
    • BBL028125
    • AE-641/30206003
    • STK415272
    • DB-004940
    • AG-455/02687061
    • MDL： MFCD00067793
    • Inchi： 1S/C9H6ClNOS/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H2,11,12)
    • InChI Key： XAELQWGFCUUJNM-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(N)=O)SC2C=CC=CC=21
    • BRN： 1425601

Computed Properties

  • Exact Mass: 210.98600
  • Monoisotopic Mass: 210.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.473
  • Melting Point: 234-236°C
  • Boiling Point: 392.7°C at 760 mmHg
  • Flash Point: 191.3°C
  • Refractive Index: 1.712
  • PSA: 71.33000
  • LogP: 3.35390

3-Chlorobenzo[b]thiophene-2-carboxamide Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

3-Chlorobenzo[b]thiophene-2-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chlorobenzo[b]thiophene-2-carboxamide Pricemore >>

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